1-(3-Bromo-2-methylbenzoyl)pyrrolidine
Description
1-(3-Bromo-2-methylbenzoyl)pyrrolidine is a pyrrolidine derivative featuring a 3-bromo-2-methylbenzoyl substituent.
Properties
Molecular Formula |
C12H14BrNO |
|---|---|
Molecular Weight |
268.154 |
IUPAC Name |
(3-bromo-2-methylphenyl)-pyrrolidin-1-ylmethanone |
InChI |
InChI=1S/C12H14BrNO/c1-9-10(5-4-6-11(9)13)12(15)14-7-2-3-8-14/h4-6H,2-3,7-8H2,1H3 |
InChI Key |
HSHQCJFRIAOXFK-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1Br)C(=O)N2CCCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares key structural features of 1-(3-Bromo-2-methylbenzoyl)pyrrolidine with similar compounds:
Key Observations :
- Functional Groups : The benzoyl group (electron-withdrawing carbonyl) contrasts with benzyl (electron-neutral CH₂) or sulfonyl (electron-withdrawing SO₂) groups, affecting solubility and metabolic stability .
- Polarity : Methoxy-substituted analogs (e.g., 1-(3-Bromo-2-methoxybenzyl)pyrrolidine) exhibit increased polarity due to the OCH₃ group, which may improve aqueous solubility compared to methyl or bromo substituents .
Physicochemical Properties
Notes:
- Sulfonyl-containing derivatives (e.g., 1-((3-Bromo-5-methylphenyl)sulfonyl)pyrrolidine) often exhibit higher molecular weights and sensitivity, necessitating stringent storage conditions .
- Methoxy groups (e.g., in 1-(3-Bromo-2-methoxybenzyl)pyrrolidine) may enhance stability compared to methyl or bromo groups due to reduced reactivity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
